Cas no 832734-14-2 (Phenol, 2-(2-aminophenoxy)-5-chloro-)

• Product Name: Phenol, 2-(2-aminophenoxy)-5-chloro-
• CAS No: 832734-14-2
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 673981
• PubChem ID: 44410251
• Update Time: 2025-04-19

Phenol, 2-(2-aminophenoxy)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-aminophenoxy)-5-chloro-
• 2-(2-aminophenoxy)-5-chlorophenol
• PD179900
• 2-(2-Azanylphenoxy)-5-chloranyl-phenol
• 832734-14-2
• CHEMBL206178
• 2-(4-chloro-2-hydroxyphenoxy)benzenaminium
• UNII-2GH67OBZ0A
• 2GH67OBZ0A
• DTXSID60658783
• BDBM50182380

• Inchi： 1S/C12H10ClNO2/c13-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)14/h1-7,15H,14H2
• InChI Key： HJXYQHRZHJFAGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)OC1C=CC=CC=1N

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.5Ų